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Compound of Interest

Compound Name: ARSENOCHOLINE BROMIDE

CAS No.: 71802-31-8

Cat. No.: B144419

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Arsenic is a naturally occurring element that can be found in various inorganic and organic

forms, with toxicity varying significantly between species. Seafood is a primary source of

dietary arsenic, predominantly in the form of non-toxic arsenobetaine (AsB). However, other

organoarsenic compounds, such as arsenocholine (AsC), are also present and require

accurate quantification for comprehensive food safety and toxicological assessments. This

application note details a robust and sensitive method for the quantification of arsenocholine in

diverse seafood matrices using High-Performance Liquid Chromatography coupled with

Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS). This hyphenated technique

leverages the separation power of HPLC and the element-specific, low-level detection

capabilities of ICP-MS.

Principle of the Method
The analytical method involves an initial extraction of arsenic species from the homogenized

seafood sample, typically using a methanol-water mixture with microwave assistance to ensure
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high extraction efficiency while preserving the chemical form of the arsenicals. The resulting

extract is then filtered and injected into an HPLC system.

An anion-exchange chromatography column is commonly used to separate arsenocholine from

other arsenic species like arsenobetaine, arsenite (AsIII), arsenate (AsV), monomethylarsonic

acid (MMA), and dimethylarsinic acid (DMA). The separation is based on the differential

interaction of the ionic arsenic compounds with the stationary phase. As the separated

compounds elute from the HPLC column, they are introduced directly into the ICP-MS. The

ICP-MS atomizes and ionizes all compounds, and the quadrupole mass spectrometer is set to

monitor the arsenic isotope at a mass-to-charge ratio (m/z) of 75. The signal intensity is directly

proportional to the amount of arsenic in the eluting species, allowing for specific quantification

of arsenocholine based on its retention time.

Experimental Protocols
Instrumentation and Materials

High-Performance Liquid Chromatography (HPLC) System: A quaternary pump,

autosampler, and column oven (e.g., Agilent 1260 series or similar).

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) System: Equipped with a

collision/reaction cell (CRC) to mitigate polyatomic interferences (e.g., Agilent 7700x, Thermo

iCAP Q, or similar).

Microwave Extraction System: For accelerated solvent extraction.

Centrifuge: Capable of reaching at least 3000×g.

Analytical Balance: 4-decimal place.

Syringe Filters: 0.22 µm PVDF or PTFE.

Arsenic Standards: Certified stock solutions of arsenocholine (AsC), arsenobetaine (AsB),

arsenite (AsIII), arsenate (AsV), dimethylarsinic acid (DMA), and monomethylarsonic acid

(MMA) (1000 µg/mL as As).

Reagents: Methanol (HPLC grade), Nitric acid (trace metal grade), Ammonium carbonate,

Ammonium dihydrogen phosphate, Ultrapure water (18.2 MΩ·cm).
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Certified Reference Materials (CRMs): DORM-4 (fish protein), TORT-3 (lobster

hepatopancreas), or BCR-627 (tuna fish) for method validation.[1]

Standard Preparation
Stock Solutions (10 µg/mL): Prepare individual stock solutions of each arsenic species by

diluting the 1000 µg/mL certified standards in ultrapure water. These solutions should be

stored at 4°C in the dark.

Mixed Working Standards (0.5 - 100 ng/mL): On the day of analysis, prepare a series of

mixed working standards by serially diluting the stock solutions in ultrapure water.[2] A typical

calibration range is 0.5, 1.0, 5.0, 20, 50, and 100 ng/mL (expressed as As).[3]

Sample Preparation: Microwave-Assisted Extraction
Homogenization: Freeze-dry the edible portion of the seafood sample and grind it into a fine,

homogeneous powder using a cryogenic grinder.[1]

Weighing: Accurately weigh approximately 0.2 - 0.5 g of the homogenized sample into a

microwave digestion vessel.

Extraction: Add 10 mL of the extraction solvent (e.g., methanol:water, 1:1 v/v or 3:1 v/v).[3]

Microwave Program: Place the vessels in the microwave system and apply a program

suitable for extraction (e.g., ramp to 90°C and hold for 25-45 minutes).[1][4]

Cooling and Centrifugation: Allow the vessels to cool to room temperature. Centrifuge the

extracts at 3000-3500 rpm for 10 minutes to pellet solid residues.[4][5]

Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an

autosampler vial for analysis.[5]

HPLC-ICP-MS Analysis
Connect the outlet of the HPLC column to the nebulizer of the ICP-MS. Tune the ICP-MS

according to the manufacturer's instructions to ensure optimal sensitivity for arsenic (m/z 75).

Table 1: HPLC Operating Conditions
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Parameter Value Reference

Column
Hamilton PRP-X100 (250
mm x 4.1 mm, 10 µm)

[6][7]

Mobile Phase
20-50 mM Ammonium

Carbonate, pH 8.5 - 8.9
[3][4]

Elution Mode Isocratic or Gradient [7][8]

Flow Rate 1.0 - 1.5 mL/min [4][7]

Injection Volume 20 - 100 µL [4][7]

| Column Temperature | Ambient or 25 °C |[7][9] |

Table 2: ICP-MS Operating Conditions

Parameter Value Reference

RF Power 1400 - 1550 W [4]

Plasma Gas Flow 15 L/min Ar [10]

Nebulizer Gas Flow ~1.0 L/min Ar [10]

Collision/Reaction Gas Helium (He) at ~4.0 mL/min [5]

Monitored Isotope ⁷⁵As [11]

| Dwell Time | 0.1 - 0.3 s | - |

Data Presentation and Typical Results
Quantification is performed by generating an external calibration curve for each arsenic

species, plotting peak area against concentration. The identity of arsenocholine in a sample is

confirmed by matching its retention time with that of a certified standard.

Table 3: Method Validation Parameters
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Parameter Typical Value Reference

Limit of Detection (LOD) 0.5 - 2.5 µg/kg [6][12]

Limit of Quantification (LOQ) 0.2 mg/kg (for inorganic As) [4]

Linearity (r²) > 0.999 [13]

Precision (RSD) 3.1 - 7.3% [8]

| Extraction Efficiency/Recovery | 87 - 112% |[1][8] |

Table 4: Reported Concentration Ranges of Arsenic Species in Seafood (mg/kg wet weight)

Arsenic Species
Concentration
Range (mg/kg)

Seafood Type(s) Reference

Arsenocholine (AsC) 0.033 - 69.0
Seaweed, shrimp,
fish, shellfish

[6][12]

Arsenobetaine (AsB) 0.019 - 1.04
Seaweed, shrimp,

fish, shellfish
[6][12]

Dimethylarsinic acid

(DMA)
Not Detected - 3.75

Seaweed, shrimp,

fish, shellfish
[6][12]

Monomethylarsonic

acid (MMA)
Not Detected - 8.33

Seaweed, shrimp,

fish, shellfish
[6][12]

Arsenious acid (AsIII) Not Detected - 1.25
Seaweed, shrimp,

fish, shellfish
[6][12]

| Arsenic acid (AsV) | Not Detected - 0.55 | Seaweed, shrimp, fish, shellfish |[6][12] |

Experimental Workflow Visualization
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Caption: Workflow for arsenocholine analysis in seafood.
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Conclusion
The described HPLC-ICP-MS method provides a sensitive, specific, and reliable protocol for

the quantification of arsenocholine in a variety of seafood samples. The use of microwave-

assisted extraction ensures efficient recovery of arsenic species, while the combination of

anion-exchange chromatography and ICP-MS allows for excellent separation and detection at

trace levels. Proper method validation using certified reference materials is crucial for ensuring

data accuracy and is a key requirement for regulatory monitoring and food safety risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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